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Compound of Interest

Compound Name: (2R)-2-hydroxypentanoic acid
CAS No.: 24809-83-4
Cat. No.: B6210856
Get Quote
. J

This technical guide provides a comprehensive overview of (2R)-2-hydroxypentanoic acid,
catering to researchers, scientists, and professionals in drug development. The document
covers its chemical identity, physicochemical properties, synthesis and analysis protocols, and
biological significance, presenting data in a structured and accessible format.

Chemical Identity and Synonyms

(2R)-2-hydroxypentanoic acid is a chiral organic compound belonging to the alpha-hydroxy
acid family. It is characterized by a carboxylic acid group and a hydroxyl group attached to the
same chiral carbon atom. A comprehensive list of its synonyms, identifiers, and chemical
properties is provided in the tables below.

Table 1: Synonyms and Identifiers for (2R)-2-hydroxypentanoic acid
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Identifier Type Identifier
IUPAC Name (2R)-2-hydroxypentanoic acid
Other Names (R)-2-Hydroxypentanoic acid[1]

(R)-2-Hydroxyvaleric acid[1]

D-2-Hydroxyvaleric acid[1]

(R)-(+)-2-Hydroxyvaleric acid

CAS Number 24809-83-4[1]

PubChem CID 6950705[2]

Molecular Formula C5H1003[3]

Molecular Weight 118.13 g/mol [2][3]

InChl Key JRHWHSJDIILJAT-SCSAIBSYSA-N[2]
Canonical SMILES CCC--INVALID-LINK--0O[2]

Physicochemical Properties

The physicochemical properties of (2R)-2-hydroxypentanoic acid are crucial for its handling,
formulation, and biological activity studies. While experimental data for the pure (2R)-
enantiomer is limited, the following table summarizes available data for the racemic mixture
and computed values for the (2R)-enantiomer.

Table 2: Physicochemical Properties of 2-hydroxypentanoic Acid
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Property Value Remarks

Colorless to pale yellow

Physical State . For the racemic mixture.
solid[1]

Melting Point 34 °C[4] For the racemic mixture.

Boiling Point Not available

pKa Not available

LogP 0.45[4] For the racemic mixture.

Computed XLogP3 0.4]2] For the (2R)-enantiomer.

Soluble in water and organic N
- ] General solubility for alpha-
Solubility solvents like ethanol and ]
hydroxy acids.
acetone.

Experimental Protocols

Detailed experimental procedures are essential for the synthesis, purification, and analysis of
(2R)-2-hydroxypentanoic acid. This section provides methodologies based on established
protocols for similar chiral alpha-hydroxy acids.

Enantioselective Synthesis

The synthesis of enantiomerically pure (2R)-2-hydroxypentanoic acid can be achieved
through various chiral synthesis strategies. One common approach involves the use of a chiral
auxiliary or an asymmetric catalyst. Below is a representative protocol based on the synthesis
of similar compounds.[1]

Protocol: Asymmetric Synthesis of (2R)-2-hydroxypentanoic acid
» Starting Material: A suitable prochiral ketoester, such as ethyl 2-oxopentanoate.

o Asymmetric Reduction: The ketoester is subjected to asymmetric reduction using a chiral
reducing agent. A common system involves a borane complex with a chiral oxazaborolidine
catalyst (e.g., (R)-CBS catalyst).
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» Reaction Conditions: The reaction is typically carried out in an aprotic solvent like
tetrahydrofuran (THF) at low temperatures (e.g., -78 °C to 0 °C) to ensure high
enantioselectivity.

o Work-up: After the reaction is complete, it is quenched with a protic solvent (e.g., methanol),
and the product is extracted with an organic solvent.

o Hydrolysis: The resulting ethyl (2R)-2-hydroxypentanoate is then hydrolyzed to the
corresponding carboxylic acid using a base (e.g., lithium hydroxide) in a mixture of water and
an organic solvent.

« Purification: The final product, (2R)-2-hydroxypentanoic acid, is purified by column
chromatography on silica gel.

Chiral HPLC Separation

The separation of the enantiomers of 2-hydroxypentanoic acid is critical for determining
enantiomeric purity and for isolating the desired (2R)-enantiomer. High-Performance Liquid
Chromatography (HPLC) with a chiral stationary phase (CSP) is the most common method.

Protocol: Chiral HPLC Analysis of 2-hydroxypentanoic Acid

o Column: A polysaccharide-based chiral stationary phase, such as a Chiralpak® or Chiralcel®
column, is often effective for separating enantiomers of alpha-hydroxy acids.

* Mobile Phase: A typical mobile phase for normal-phase chromatography consists of a
mixture of hexane and isopropanol with a small amount of a modifier like trifluoroacetic acid
(TFA) to improve peak shape. For reversed-phase chromatography, a mixture of water,
acetonitrile, and an acidic modifier can be used.

o Flow Rate: A flow rate of 0.5-1.0 mL/min is generally used.

o Detection: UV detection at a low wavelength (e.g., 210 nm) is suitable for detecting the
carboxylic acid functionality.

o Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent
and filtered through a 0.45 um filter before injection.
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Spectroscopic Analysis

Structural confirmation and purity assessment of (2R)-2-hydroxypentanoic acid are typically
performed using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry
(MS).

* 1H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals
for the methine proton adjacent to the hydroxyl and carboxyl groups, the methylene protons
of the propyl chain, and the terminal methyl group. The chemical shifts and coupling patterns
provide structural information.

e 13C NMR Spectroscopy: The carbon NMR spectrum will show distinct signals for the carboxyl
carbon, the carbon bearing the hydroxyl group, and the carbons of the propyl chain.

e Mass Spectrometry: Electron ionization (EI) or electrospray ionization (ESI) mass
spectrometry can be used to determine the molecular weight and fragmentation pattern.
Common fragments for carboxylic acids include the loss of a hydroxyl group (M-17) and a
carboxyl group (M-45).[5]

Biological Significance and Signhaling Pathways

Alpha-hydroxy acids, including (2R)-2-hydroxypentanoic acid, have garnered significant
interest in dermatology and medicine. They are known to have effects on skin cells, including
promoting exfoliation and influencing cellular signaling pathways.

(2R)-2-hydroxypentanoic acid is a metabolite that can be acted upon by dehydrogenase
enzymes, converting it to the corresponding keto acid.[3] This suggests its involvement in
cellular metabolic pathways. While a specific signaling pathway dedicated to (2R)-2-
hydroxypentanoic acid is not well-defined, alpha-hydroxy acids, in general, have been shown
to induce apoptosis in keratinocytes through the activation of caspase-dependent and -
independent pathways.[6]

Below is a proposed metabolic pathway for (2R)-2-hydroxypentanoic acid and a general
experimental workflow for its analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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